3-Amino4-methyl-epsilon-caprolactam
Description
3-Amino4-methyl-epsilon-caprolactam is a substituted derivative of epsilon-caprolactam, a six-membered cyclic amide. The compound features an amino (-NH₂) group at the 3-position and a methyl (-CH₃) group at the 4-position of the lactam ring. These substituents alter its physicochemical and biological properties compared to the parent compound. Epsilon-caprolactam (CAS 105-60-2) is widely used in nylon-6 production and exhibits low toxicity due to rapid metabolic elimination . The introduction of amino and methyl groups likely enhances reactivity and modifies solubility, making 3-Amino4-methyl-epsilon-caprolactam relevant for pharmaceutical or polymer applications.
Properties
Molecular Formula |
C7H14N2O |
|---|---|
Molecular Weight |
142.20 g/mol |
IUPAC Name |
4-amino-5-methylazepan-2-one |
InChI |
InChI=1S/C7H14N2O/c1-5-2-3-9-7(10)4-6(5)8/h5-6H,2-4,8H2,1H3,(H,9,10) |
InChI Key |
JJGPCZQUCRNBRG-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCNC(=O)CC1N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Physicochemical Properties
The table below summarizes key properties of 3-Amino4-methyl-epsilon-caprolactam and related compounds:
Key Observations:
- Molecular Weight: The amino and methyl groups increase the molecular weight of 3-Amino4-methyl-epsilon-caprolactam (~128.18 g/mol) compared to epsilon-caprolactam (113.18 g/mol). The Boc-protected analog (228.30 g/mol) is significantly heavier due to the tert-butoxycarbonyl group .
- logP: Epsilon-caprolactam’s logP (0.66) indicates moderate hydrophobicity . The amino group in 3-Amino4-methyl-epsilon-caprolactam may lower logP slightly (increasing polarity), while the methyl group could counteract this effect.
- Solubility: Epsilon-caprolactam is insoluble in water but miscible with most organic solvents. The amino group in 3-Amino4-methyl-epsilon-caprolactam may improve water solubility via hydrogen bonding, though the methyl group could reduce this effect.
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